Cas no 883953-06-8 (3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide)

3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxochromen-2-yl]benzamide
- 3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide
-
- Inchi: 1S/C25H21NO6/c1-29-17-11-8-15(9-12-17)22-23(27)18-6-4-5-7-19(18)32-25(22)26-24(28)16-10-13-20(30-2)21(14-16)31-3/h4-14H,1-3H3,(H,26,28)
- InChI Key: JXUICAACAPQLIK-UHFFFAOYSA-N
- SMILES: C(NC1OC2=CC=CC=C2C(=O)C=1C1=CC=C(OC)C=C1)(=O)C1=CC=C(OC)C(OC)=C1
3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3225-5917-15mg |
3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide |
883953-06-8 | 90%+ | 15mg |
$89.0 | 2023-04-27 | |
Life Chemicals | F3225-5917-20mg |
3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide |
883953-06-8 | 90%+ | 20mg |
$99.0 | 2023-04-27 | |
Life Chemicals | F3225-5917-30mg |
3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide |
883953-06-8 | 90%+ | 30mg |
$119.0 | 2023-04-27 | |
Life Chemicals | F3225-5917-2μmol |
3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide |
883953-06-8 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
Life Chemicals | F3225-5917-10mg |
3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide |
883953-06-8 | 90%+ | 10mg |
$79.0 | 2023-04-27 | |
Life Chemicals | F3225-5917-50mg |
3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide |
883953-06-8 | 90%+ | 50mg |
$160.0 | 2023-04-27 | |
Life Chemicals | F3225-5917-4mg |
3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide |
883953-06-8 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
Life Chemicals | F3225-5917-2mg |
3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide |
883953-06-8 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
Life Chemicals | F3225-5917-5μmol |
3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide |
883953-06-8 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
Life Chemicals | F3225-5917-5mg |
3,4-dimethoxy-N-[3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-yl]benzamide |
883953-06-8 | 90%+ | 5mg |
$69.0 | 2023-04-27 |
3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide Related Literature
-
Xiaoxi Lin,Zhengyu Li,Xiaoyan Han RSC Adv., 2016,6, 75465-75469
-
Kelsey M. Hallinen,Stephanie Tristram-Nagle,John F. Nagle Phys. Chem. Chem. Phys., 2012,14, 15452-15457
-
Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
-
Yue Jin,Liang Song,Dali Wang,Feng Qiu,Deyue Yan,Bangshang Zhu Soft Matter, 2012,8, 10017-10025
Additional information on 3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide
Comprehensive Overview of 3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide (CAS No. 883953-06-8)
The compound 3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide (CAS No. 883953-06-8) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This chromene-derived benzamide is characterized by its methoxy-substituted aromatic rings and a 4-oxo-4H-chromen core, which contribute to its diverse reactivity and biological activity. Researchers are particularly interested in its role as a kinase inhibitor and its potential use in drug discovery for targeting metabolic disorders and inflammatory pathways.
In recent years, the demand for small-molecule inhibitors like 3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide has surged, driven by advancements in precision medicine and targeted therapy. The compound's multi-methoxy substitutions enhance its solubility and bioavailability, making it a promising candidate for oral drug formulations. Its CAS No. 883953-06-8 is frequently searched in academic databases and patent literature, reflecting its relevance in medicinal chemistry and pharmacology.
One of the most discussed topics in relation to this compound is its potential anti-inflammatory and antioxidant properties. Studies suggest that the 4H-chromen scaffold may interact with key enzymes involved in oxidative stress, such as NADPH oxidase and COX-2. This aligns with current trends in natural product-inspired drug design, where derivatives of flavonoids and chromenes are explored for their therapeutic benefits. The methoxy groups in this compound further modulate its electronic properties, influencing its binding affinity to biological targets.
From a synthetic chemistry perspective, 3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide is often synthesized via Pd-catalyzed cross-coupling or microwave-assisted reactions, which are popular methods in modern green chemistry. These techniques reduce reaction times and improve yields, addressing the growing demand for sustainable synthesis in the pharmaceutical industry. The compound's CAS No. 883953-06-8 is also associated with patents highlighting its use in cancer research, particularly in modulating cell proliferation pathways.
Another area of interest is the compound's potential role in neuroprotection. Recent searches on platforms like PubMed and Google Scholar reveal queries about its effects on neurodegenerative diseases, such as Alzheimer's and Parkinson's. The chromen-2-ylbenzamide moiety is hypothesized to cross the blood-brain barrier, making it a valuable scaffold for CNS drug development. This aligns with the broader focus on disease-modifying therapies in neurology.
In summary, 3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide (CAS No. 883953-06-8) represents a versatile compound with applications spanning drug discovery, anti-inflammatory research, and neuroprotection. Its structural complexity and functional groups make it a subject of ongoing investigation, particularly in the context of personalized medicine and sustainable synthesis. As research progresses, this molecule may emerge as a key player in addressing unmet medical needs.
883953-06-8 (3,4-dimethoxy-N-3-(4-methoxyphenyl)-4-oxo-4H-chromen-2-ylbenzamide) Related Products
- 514216-44-5(4,5-Dichloro-2-methylpyridine)
- 2138287-85-9((1S,3s)-3-hydroxy-1-(2-nitrophenyl)cyclobutane-1-carboxylic acid)
- 1892462-89-3(1-(2-chloroquinolin-3-yl)cyclopropylmethanamine)
- 2137518-26-2(INDEX NAME NOT YET ASSIGNED)
- 1240816-04-9(4-(Z)-(4-Fluorophenyl)oxidoiminomethylphenol)
- 1804359-84-9(4-(Chloromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-2-acetonitrile)
- 1461714-74-8(N-methyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxamide)
- 1241725-65-4(O1-tert-butyl O3-methyl 5-fluoropiperidine-1,3-dicarboxylate)
- 2567505-03-5(2-3-(trifluoromethyl)piperidin-1-ylethan-1-ol hydrochloride)
- 2055042-70-9(N-(Azido-PEG4)-biocytin)



